Cas no 899399-66-7 (3-(3-hydroxypropyl)-1,6,7-trimethyl-8-(3-methylphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 3-(3-hydroxypropyl)-1,6,7-trimethyl-8-(3-methylphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 899399-66-7
• MF: C₂₀H₂₃N₅O₃
• MW: 381.428323984146
• CID: 6216140
• PubChem ID: 4894360
• Update Time: 2025-06-23

3-(3-hydroxypropyl)-1,6,7-trimethyl-8-(3-methylphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(3-hydroxypropyl)-1,6,7-trimethyl-8-(3-methylphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• F3235-1424
• AKOS001369661
• 2-(3-hydroxypropyl)-4,7,8-trimethyl-6-(3-methylphenyl)purino[7,8-a]imidazole-1,3-dione
• Z237650134
• 899399-66-7

• Inchi： 1S/C20H23N5O3/c1-12-7-5-8-15(11-12)24-13(2)14(3)25-16-17(21-19(24)25)22(4)20(28)23(18(16)27)9-6-10-26/h5,7-8,11,26H,6,9-10H2,1-4H3
• InChI Key： FINWWILTZZMEAC-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C4C=CC=C(C)C=4)C(C)=C(C)N23)N(C)C(N1CCCO)=O

Computed Properties

• Exact Mass: 381.18008961g/mol
• Monoisotopic Mass: 381.18008961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 83.1Ų

Additional information on 3-(3-hydroxypropyl)-1,6,7-trimethyl-8-(3-methylphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Comprehensive Analysis of 3-(3-hydroxypropyl)-1,6,7-trimethyl-8-(3-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 899399-66-7)

The compound 3-(3-hydroxypropyl)-1,6,7-trimethyl-8-(3-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 899399-66-7) is a structurally complex molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. Its unique imidazo[1,2-g]purine core, combined with functional groups such as the 3-hydroxypropyl and 3-methylphenyl substituents, makes it a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential role in modulating enzymatic pathways and receptor interactions, which could lead to breakthroughs in treating chronic diseases.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine and personalized therapies. 3-(3-hydroxypropyl)-1,6,7-trimethyl-8-(3-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione aligns with this trend, as its structural features suggest potential interactions with key biological targets. For instance, its purine scaffold is reminiscent of adenosine derivatives, which are central to metabolic and signaling pathways. This has led to speculation about its applicability in neurodegenerative disorders, inflammatory conditions, and even cancer research.

One of the most frequently searched questions in the scientific community revolves around the synthesis and optimization of such complex molecules. The imidazo[1,2-g]purine backbone of 899399-66-7 presents both challenges and opportunities for synthetic chemists. Recent publications highlight innovative approaches to its preparation, including multi-step reactions and catalytic methods that improve yield and purity. These advancements are critical for scaling up production and ensuring reproducibility in preclinical studies.

Another hot topic in the context of 899399-66-7 is its pharmacokinetic profile. Understanding its absorption, distribution, metabolism, and excretion (ADME) properties is essential for evaluating its therapeutic potential. Preliminary studies suggest that the 3-hydroxypropyl moiety may enhance solubility, while the 3-methylphenyl group could influence membrane permeability. These insights are invaluable for researchers designing drug delivery systems and formulating dosage forms.

The rise of artificial intelligence (AI) and machine learning (ML) in drug discovery has also brought attention to compounds like 3-(3-hydroxypropyl)-1,6,7-trimethyl-8-(3-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione. Computational models are being employed to predict its binding affinities and off-target effects, accelerating the identification of lead candidates. This synergy between computational chemistry and experimental validation is reshaping how researchers approach hit-to-lead optimization.

From a commercial perspective, the availability of 899399-66-7 through specialized suppliers has made it accessible to academic and industrial labs alike. However, quality control remains a priority, as impurities or stereochemical inconsistencies can significantly impact research outcomes. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely used to verify the integrity of this compound.

In conclusion, 3-(3-hydroxypropyl)-1,6,7-trimethyl-8-(3-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 899399-66-7) represents a fascinating area of study at the intersection of chemistry, biology, and medicine. Its structural complexity, combined with emerging technologies like AI-driven drug discovery, positions it as a molecule with significant untapped potential. As research continues to unfold, this compound may well become a cornerstone in the development of next-generation therapeutics.